Cas no 73305-88-1 (3-fluoro-5-nitro-1H-pyrazole)

• Product Name: 3-fluoro-5-nitro-1H-pyrazole
• CAS No: 73305-88-1
• MF: C₃H₂FN₃O₂
• MW: 131.065283298492
• MDL: MFCD29762426
• CID: 4655847
• PubChem ID: 135741950
• Update Time: 2025-05-20

3-fluoro-5-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-3-nitro-1H-pyrazole
• 3-Fluoro-5-nitro-1H-pyrazole
• MFCD29762426
• 3-Fluoro-5-nitropyrazole
• SY323840
• PS-19927
• D84798
• CS-0058333
• 73305-88-1
• 3-fluoro-5-nitro-1H-pyrazole

• MDL： MFCD29762426
• Inchi： 1S/C3H2FN3O2/c4-2-1-3(6-5-2)7(8)9/h1H,(H,5,6)
• InChI Key： JYGIQASGJKUOPB-UHFFFAOYSA-N
• SMILES： N1C(F)=CC([N+]([O-])=O)=N1

Computed Properties

• Exact Mass: 131.01310448g/mol
• Monoisotopic Mass: 131.01310448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-fluoro-5-nitro-1H-pyrazole

Recent Advances in the Study of 3-Fluoro-5-nitro-1H-pyrazole (CAS: 73305-88-1) in Chemical Biology and Pharmaceutical Research

The compound 3-fluoro-5-nitro-1H-pyrazole (CAS: 73305-88-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by the presence of both fluorine and nitro functional groups, exhibits remarkable reactivity and serves as a versatile building block in medicinal chemistry. Recent studies have explored its role in the synthesis of novel drug candidates, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key areas of research involving 3-fluoro-5-nitro-1H-pyrazole is its application in the design of kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. The nitro and fluorine substituents on the pyrazole ring enhance the compound's ability to interact with the ATP-binding sites of kinases, thereby improving inhibitory potency. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-fluoro-5-nitro-1H-pyrazole exhibited nanomolar inhibitory activity against several oncogenic kinases, highlighting its potential as a scaffold for anticancer drug development.

In addition to its role in kinase inhibition, 3-fluoro-5-nitro-1H-pyrazole has been investigated for its antimicrobial properties. The electron-withdrawing effects of the nitro and fluorine groups contribute to the compound's ability to disrupt microbial cell membranes and interfere with essential enzymatic processes. A recent study in Bioorganic & Medicinal Chemistry Letters reported that novel analogs of 3-fluoro-5-nitro-1H-pyrazole showed potent activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. These findings suggest that this compound could serve as a promising lead for the development of next-generation antibiotics.

The synthetic versatility of 3-fluoro-5-nitro-1H-pyrazole has also been a focal point of recent research. Advances in synthetic methodologies have enabled the efficient incorporation of this moiety into more complex molecular architectures. For instance, a 2022 study in Organic Letters described a novel one-pot synthesis route for 3-fluoro-5-nitro-1H-pyrazole derivatives, which significantly improved yield and reduced reaction times. Such innovations are critical for accelerating the discovery and optimization of new therapeutic agents.

Despite these promising developments, challenges remain in the clinical translation of 3-fluoro-5-nitro-1H-pyrazole-based compounds. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further preclinical studies. However, the growing body of research underscores the compound's potential as a valuable tool in drug discovery. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders, further expanding its impact on the pharmaceutical industry.

In conclusion, 3-fluoro-5-nitro-1H-pyrazole (CAS: 73305-88-1) represents a highly promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a compelling subject for ongoing and future investigations. As synthetic methodologies continue to evolve and our understanding of its mechanisms of action deepens, this compound is likely to play an increasingly important role in the development of novel therapeutics.